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Compound of Interest

Compound Name: Moxalactam

Cat. No.: B1674534

For Researchers, Scientists, and Drug Development Professionals

Introduction

Moxalactam is a synthetic oxa-p-lactam antibiotic with a broad spectrum of activity against a
wide range of Gram-positive and Gram-negative bacteria, including many anaerobic
organisms.[1][2] Its mechanism of action involves the inhibition of bacterial cell wall synthesis
by targeting and inactivating penicillin-binding proteins (PBPs), which are essential enzymes for
the synthesis of peptidoglycan.[3] A key advantage of Moxalactam is its stability in the
presence of many B-lactamase enzymes, which are a common cause of bacterial resistance to
other B-lactam antibiotics. This stability allows for its effective use in the selective cultivation of
specific bacteria from mixed microbial populations.

These application notes provide detailed protocols and supporting data for the use of
Moxalactam in selective bacterial culture media, particularly for the isolation of Listeria
monocytogenes.

Mechanism of Action

Moxalactam's bactericidal activity stems from its ability to disrupt the integrity of the bacterial
cell wall. It achieves this by covalently binding to the active site of penicillin-binding proteins
(PBPs), which are membrane-associated enzymes responsible for the final steps of
peptidoglycan biosynthesis. Peptidoglycan is a critical structural component of the bacterial cell
wall, providing mechanical strength and protection against osmotic lysis. By inhibiting PBP
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function, Moxalactam prevents the cross-linking of peptidoglycan chains, leading to a
weakened cell wall and subsequent cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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